Cas no 13365-63-4 ((4-Chlorophenyl)(2-furyl)methanone)

• Product Name: (4-Chlorophenyl)(2-furyl)methanone
• CAS No: 13365-63-4
• MF: C₁₁H₇ClO₂
• MW: 206.62508225441
• MDL: MFCD03144309
• CID: 1074313
• PubChem ID: 808301
• Update Time: 2025-04-23

(4-Chlorophenyl)(2-furyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(2-furyl)methanone
• (4-chlorophenyl)(furan-2-yl)methanone
• (4-chloro-phenyl)-[2]furyl ketone
• (4-Chlor-phenyl)-[2]furyl-keton
• 2-(4-chlorobenzoyl)furan
• 4-chlorophenyl (2'-furyl) methanone
• 4-chlorophenyl 2-furyl ketone
• 4-chlorophenyl furan-2-yl ketone
• AC1LFSW7
• ARONIS24139
• CTK0F4670
• QIYZYIJVBGPXKW-UHFFFAOYSA-
• STK735609
• ALBB-023849
• AKOS003390503
• Methanone, (4-chlorophenyl)-2-furanyl-
• MFCD03144309
• (4-chlorophenyl)-(furan-2-yl)methanone
• 13365-63-4
• Cambridge id 6831087
• CS-0315188
• DTXSID90355596
• InChI=1/C11H7ClO2/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7H
• LS-07587

• MDL： MFCD03144309
• Inchi： 1S/C11H7ClO2/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7H
• InChI Key： QIYZYIJVBGPXKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 206.01351
• Monoisotopic Mass: 206.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Chlorophenyl)(2-furyl)methanone

Introduction to (4-Chlorophenyl)(2-furyl)methanone (CAS No. 13365-63-4)

(4-Chlorophenyl)(2-furyl)methanone, with the chemical formula C₁₀H₅ClO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structural features, comprising a chlorophenyl group and a furyl group connected by a methanone bridge, make it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals.

The CAS number 13365-63-4 uniquely identifies this molecule and distinguishes it from other chemical entities. Its molecular structure, characterized by a chloro-substituted benzene ring fused with a furan ring, contributes to its reactivity and utility in various chemical transformations. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse functionalization strategies, making it a valuable building block in synthetic organic chemistry.

In recent years, research has highlighted the importance of heterocyclic compounds in drug discovery. The combination of a chlorophenyl moiety and a furyl group in (4-Chlorophenyl)(2-furyl)methanone positions it as a promising candidate for further exploration in medicinal chemistry. Studies have demonstrated its potential role in the synthesis of bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most intriguing aspects of (4-Chlorophenyl)(2-furyl)methanone is its ability to participate in various chemical reactions, such as nucleophilic substitution, condensation reactions, and cyclization processes. These reactions are fundamental to the synthesis of more complex molecules, enabling researchers to develop novel compounds with tailored properties. The compound's reactivity is further enhanced by the presence of the chloro group, which can be easily manipulated through various chemical pathways.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known bioactive agents. For instance, derivatives of (4-Chlorophenyl)(2-furyl)methanone have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The furyl group, known for its ability to interact with biological targets, adds to the compound's therapeutic potential.

Recent advancements in computational chemistry have also facilitated the study of (4-Chlorophenyl)(2-furyl)methanone. Molecular modeling techniques allow researchers to predict the compound's behavior in biological systems, providing insights into its potential interactions with target proteins. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic routes.

In addition to its pharmaceutical applications, (4-Chlorophenyl)(2-furyl)methanone has found utility in agrochemical research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The ability to modify its chemical structure allows for the creation of compounds with specific modes of action against pests and weeds while minimizing environmental impact.

The synthesis of (4-Chlorophenyl)(2-furyl)methanone involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Researchers have developed efficient synthetic routes that maximize yield and purity while minimizing waste. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly effective in constructing complex molecular frameworks.

The compound's stability under various conditions has also been studied extensively. Understanding its physicochemical properties is essential for its safe handling and storage. Additionally, research into its degradation pathways has provided valuable insights into how it behaves in different environments, which is crucial for assessing its environmental impact.

Future research directions for (4-Chlorophenyl)(2-furyl)methanone include exploring new synthetic strategies and expanding its applications in drug discovery and material science. The development of novel derivatives with enhanced bioactivity and selectivity remains a key focus area. Furthermore, investigating its role in green chemistry initiatives could lead to more sustainable synthetic methods that align with global environmental goals.

In conclusion, (4-Chlorophenyl)(2-furyl)methanone is a multifaceted compound with significant potential in various scientific fields. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers seeking to develop new pharmaceuticals, agrochemicals, and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of science and technology.